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Compound of Interest

Compound Name: Hexaaquairon(II)

Cat. No.: B106767 Get Quote

Essential Safety and Handling Guide for
Hexaaquairon(II)
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Hexaaquairon(II). Given the limited specific safety data for

Hexaaquairon(II) (CAS 15365-81-8), the following recommendations are based on the known

hazards of analogous acidic iron(II) salt solutions, such as iron(II) sulfate and iron(II) chloride.

This approach ensures a high level of precaution.

Hazard Assessment and Personal Protective
Equipment (PPE)
Solutions of Hexaaquairon(II) are presumed to present hazards similar to other iron(II) salts,

which include skin and eye irritation, and potential acute toxicity if ingested.[1][2][3][4][5] An

acidic pH will also contribute to the corrosive nature of the solution.[6][7]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required.[1][3][8] A face shield

should be worn in addition to

goggles when handling larger

quantities or when there is a

significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or PVC

gloves are recommended.[1][8]

[9] Gloves should be inspected

before each use and disposed

of properly after handling the

chemical.[3]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against skin contact.[1]

Respiratory Protection Not generally required

Use in a well-ventilated area. If

aerosols may be generated or

if working in a confined space,

a NIOSH-approved respirator

with an appropriate cartridge

for acid gases and particulates

may be necessary.[3][9]

Footwear Closed-Toe Shoes

Standard laboratory practice

dictates that closed-toe shoes

must be worn at all times.

Operational Plan: Safe Handling of Hexaaquairon(II)
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially if heating

or agitating the solution.[1]
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Ensure that an eyewash station and a safety shower are readily accessible and have been

tested.[8][9]

Clear the work area of any incompatible materials, such as strong oxidizing agents or strong

bases.[2][5]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above before handling the chemical.[1][3]

Avoid direct contact with skin and eyes.[1][3]

Do not ingest the chemical.[1][8]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1][3]

3. Storage:

Store Hexaaquairon(II) in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed when not in use.[2][3]

Store away from incompatible materials.

Solutions of iron(II) are sensitive to air and light, which can cause oxidation to iron(III).[2][5]

[7] Store in a tightly sealed container, potentially under an inert atmosphere for long-term

storage.

Disposal Plan
1. Waste Collection:

All waste containing Hexaaquairon(II) should be collected in a designated, properly labeled,

and sealed hazardous waste container.[10]

The container must be compatible with acidic aqueous solutions.
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Do not mix with incompatible waste streams.

2. Waste Disposal:

Dispose of the chemical waste through your institution's designated hazardous waste

management program.

Follow all local, state, and federal regulations for hazardous waste disposal.[10]

Do not dispose of Hexaaquairon(II) down the drain or in the general trash.[9]

3. Empty Container Disposal:

Triple rinse the empty container with a suitable solvent (e.g., water).

Collect the rinsate as hazardous waste.

After thorough rinsing, the container may be disposed of as non-hazardous waste, in

accordance with institutional policies.

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, follow the procedure outlined in the workflow diagram below.
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Workflow for Handling a Hexaaquairon(II) Spill

Initial Response

Spill Control & Cleanup

Final Steps

Alert personnel in the immediate area

Evacuate the spill area if necessary

If spill is large or in a poorly ventilated area

Assess the extent and nature of the spill

If spill is small and contained

Don appropriate PPE (gloves, goggles, lab coat)

Contain the spill with an inert absorbent material (e.g., sand, vermiculite)

For larger spills, consider neutralizing with a weak base (e.g., sodium bicarbonate) if safe to do so.

Carefully collect the absorbed material and place it in a labeled hazardous waste container

Decontaminate the spill area with soap and water

Dispose of all contaminated materials as hazardous waste

Report the incident to the laboratory supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for handling a Hexaaquairon(II) spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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